Cas no 2229018-74-8 (1-(4-ethylcyclohexyl)ethane-1,2-diol)

• Product Name: 1-(4-ethylcyclohexyl)ethane-1,2-diol
• CAS No: 2229018-74-8
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 5798191
• PubChem ID: 154547986
• Update Time: 2025-07-24

1-(4-ethylcyclohexyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylcyclohexyl)ethane-1,2-diol
• EN300-1809049
• 2229018-74-8

• Inchi： 1S/C10H20O2/c1-2-8-3-5-9(6-4-8)10(12)7-11/h8-12H,2-7H2,1H3
• InChI Key： CWGALTUAEQYCTF-UHFFFAOYSA-N
• SMILES： OC(CO)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(4-ethylcyclohexyl)ethane-1,2-diol

Research Briefing on 1-(4-ethylcyclohexyl)ethane-1,2-diol (CAS: 2229018-74-8) in Chemical Biology and Pharmaceutical Applications

1-(4-ethylcyclohexyl)ethane-1,2-diol (CAS: 2229018-74-8) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl and diol functional groups, has shown potential in various applications, including drug development, chemical synthesis, and material science. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications.

Recent studies have focused on the synthesis and optimization of 1-(4-ethylcyclohexyl)ethane-1,2-diol, with particular emphasis on its stereochemistry and purity. Researchers have employed advanced techniques such as chiral chromatography and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for industrial and pharmaceutical use.

In the pharmaceutical sector, preliminary investigations suggest that 1-(4-ethylcyclohexyl)ethane-1,2-diol may serve as a valuable intermediate in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for the development of small-molecule inhibitors and modulators of biological targets. For instance, recent in vitro studies have demonstrated its potential as a scaffold for designing inhibitors of enzymes involved in inflammatory pathways.

Beyond its pharmaceutical applications, this compound has also been explored in material science. Its diol functionality allows for its use as a building block in the synthesis of polymers and coatings with tailored properties. Researchers have reported that derivatives of 1-(4-ethylcyclohexyl)ethane-1,2-diol exhibit improved thermal stability and mechanical strength, making them suitable for high-performance materials.

Despite these promising developments, challenges remain in the widespread adoption of 1-(4-ethylcyclohexyl)ethane-1,2-diol. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed. Future research directions may include the exploration of greener synthetic methods and the expansion of its applications in drug discovery and material science.

In conclusion, 1-(4-ethylcyclohexyl)ethane-1,2-diol (CAS: 2229018-74-8) represents a versatile compound with significant potential in multiple domains. Continued research and development efforts are expected to unlock its full capabilities, paving the way for innovative solutions in chemical biology and pharmaceuticals.